Cas no 1806843-35-5 (3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid
• CAS No: 1806843-35-5
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916366
• Update Time: 2025-10-28

3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid
• 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-5(9)2-1-11-6(12)4(10)3(2)7(13)14/h1,5H,10H2,(H,11,12)(H,13,14)
• InChI Key： CRXPZRFJWIOACA-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1C(=O)O)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.3
• Topological Polar Surface Area: 92.4

Additional information on 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid

Introduction to 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1806843-35-5)

3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid, identified by the chemical registration number 1806843-35-5, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule, featuring a pyridine core with functional groups including an amino group, a hydroxyl group, and a difluoromethyl substituent, has garnered attention due to its versatile structural framework and potential biological activities. The precise arrangement of these functional moieties not only contributes to its unique chemical properties but also opens up avenues for exploration in drug discovery and medicinal chemistry.

The compound's structure is characterized by a pyridine ring, which is a common scaffold in many bioactive molecules. The presence of an amino group at the 3-position and a hydroxyl group at the 2-position introduces basicity and potential hydrogen bonding capabilities, respectively. Additionally, the difluoromethyl group at the 5-position introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. These features collectively make 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid a promising candidate for further investigation in various therapeutic contexts.

In recent years, there has been a growing interest in developing novel compounds with fluorinated substituents due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The difluoromethyl group, in particular, has been extensively studied for its role in improving drug efficacy and reducing susceptibility to degradation. This has led to its incorporation into numerous clinical candidates across different therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The research on 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid aligns with this trend, as it combines the benefits of fluorinated moieties with other functional groups that can enhance biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The pyridine core provides a stable framework that can be modified at various positions to create derivatives with tailored properties. For instance, further functionalization at the 4-position could introduce additional pharmacophores or improve solubility characteristics. Such modifications are crucial in drug development, as they can significantly influence how a compound interacts with biological targets and how it is processed by the body.

Recent studies have highlighted the importance of 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid in the context of enzyme inhibition and receptor binding. Researchers have demonstrated that structurally similar pyridine derivatives can act as potent inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The combination of an amino group, a hydroxyl group, and a difluoromethyl group in this compound suggests that it may exhibit inhibitory activity against such enzymes as well. This potential has not gone unnoticed by the scientific community, which continues to explore its applications in enzyme-mediated diseases.

The compound's relevance extends beyond enzyme inhibition; it also holds promise as a precursor for synthesizing more complex molecules with therapeutic applications. For example, it could be used to develop small-molecule drugs that target specific receptors or pathways involved in neurological disorders. The ability to modify its structure at multiple positions allows for the creation of analogs with enhanced selectivity and potency. This flexibility makes 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid an invaluable asset in medicinal chemistry libraries.

In addition to its potential as an enzyme inhibitor and drug precursor, this compound has also been studied for its interactions with nucleic acids. Pyridine derivatives are known to exhibit binding affinity towards DNA and RNA due to their ability to form hydrogen bonds with nucleobases. The presence of both an amino group and a hydroxyl group in 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid enhances its capacity for such interactions, making it a candidate for applications involving gene regulation or nucleic acid-based therapies.

The synthesis of 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is another area of interest within the chemical community. Efficient synthetic routes are essential for producing sufficient quantities of this compound for research purposes. Recent advancements in synthetic methodologies have enabled the construction of complex heterocyclic compounds like this one with greater ease and precision. These advancements not only facilitate research but also pave the way for industrial-scale production if future clinical applications materialize.

The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. While preliminary studies on 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid suggest that it may have promising biological activities, further research is needed to evaluate its toxicity and side effects. Comprehensive toxicological studies are necessary to ensure that any potential therapeutic benefits do not come at an unacceptable cost to patient safety.

In conclusion,3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid (CAS No. 1806843-35-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it suitable for various applications, including enzyme inhibition, receptor binding studies, and as a precursor for more complex drug candidates. As research continues to uncover new biological activities and synthetic methodologies improve our ability to produce such compounds efficiently,3-Amino-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylic acid is poised to play an important role in future therapeutic developments.